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Compound of Interest

Compound Name:
LysoPalloT-NH-amide-C3-ph-m-O-

C11

Cat. No.: B15571143 Get Quote

Technical Support Center: LysoPalloT-NH-
amide-C3-ph-m-O-C11
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

solubility issues with LysoPalloT-NH-amide-C3-ph-m-O-C11.

Frequently Asked Questions (FAQs)
Q1: What is LysoPalloT-NH-amide-C3-ph-m-O-C11?

LysoPalloT-NH-amide-C3-ph-m-O-C11 is an agonist of the G-protein coupled receptor 174

(GPR174) with an EC50 value of 34 nM.[1][2][3] It is a synthetic lysophospholipid analog, which

are designed to have improved solubility and stability in aqueous solutions for experimental

use.[4]

Q2: What are the physical and chemical properties of LysoPalloT-NH-amide-C3-ph-m-O-
C11?

Below is a summary of the known properties of LysoPalloT-NH-amide-C3-ph-m-O-C11.
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Property Value Reference

Molecular Weight 574.64 g/mol [1][5]

Formula C₂₇H₄₇N₂O₉P [1][5]

Appearance Solid [1]

Purity
≥ 99% (by HPLC for similar

compounds)
[4]

Storage (Powder) 2 years at -20°C [5]

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
[5]

Q3: What is the general solubility of lysophosphatidylcholine (LPC) analogs?

Lysophosphatidylcholines and their analogs are amphipathic molecules, possessing both a

hydrophilic head and a hydrophobic tail.[6] Their solubility is influenced by the nature of the acyl

chain and the head group. Generally, they are sparingly soluble in aqueous buffers and more

soluble in organic solvents. For instance, some lysophosphatidylcholines are soluble in

ethanol, DMSO, and dimethylformamide.[7] The solubility of egg LPC has been reported in

various organic solvents, while its solubility in PBS (pH 7.2) is approximately 2 mg/mL.[7][8]

Troubleshooting Guide for Solubility Issues
Researchers may encounter difficulties in dissolving LysoPalloT-NH-amide-C3-ph-m-O-C11
for their experiments. This guide provides a systematic approach to troubleshoot and overcome

these challenges.

Initial Solubility Testing Workflow
It is recommended to start with small amounts of the compound to determine the optimal

solvent and concentration.
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Solubility Testing Workflow

Start with a small, accurately weighed amount of LysoPalloT-NH-amide-C3-ph-m-O-C11

Test solubility in organic solvents (e.g., DMSO, Ethanol, DMF) Attempt to dissolve directly in aqueous buffer (e.g., PBS, TRIS)

Vortex thoroughly

Aid dissolution with sonication

Gentle warming (e.g., 37°C)

Observe for complete dissolution

Observe for complete dissolution

Prepare a concentrated stock solution in the chosen organic solvent

Soluble

Proceed with experiment

Soluble

If precipitation occurs, consider alternative strategies

Insoluble

Dilute stock solution into the final aqueous experimental buffer

Check for precipitation at the final concentration

No Precipitation Precipitation
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GPR174 Signaling Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. LysoPalloT-NH-amide-C3-ph-m-O-C11 | CymitQuimica [cymitquimica.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. cdn.anatrace.com [cdn.anatrace.com]

5. LysoPalloT-NH-amide-C3-ph-m-O-C11 Datasheet DC Chemicals [dcchemicals.com]

6. Lipid | Definition, Structure, Examples, Functions, Types, & Facts | Britannica
[britannica.com]

7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

8. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Troubleshooting LysoPalloT-NH-amide-C3-ph-m-O-C11
solubility issues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571143#troubleshooting-lysopallot-nh-amide-c3-
ph-m-o-c11-solubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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